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Compound of Interest

Benzyl 4-oxo-3,4-dihydropyridine-
Compound Name:
1(2H)-carboxylate

Cat. No.: B177676

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of Benzyl 4-oxo0-3,4-dihydropyridine-
1(2H)-carboxylate, a heterocyclic compound of interest in synthetic and medicinal chemistry.

Core Molecular Data

Key identifiers and properties of Benzyl 4-oxo-3,4-dihydropyridine-1(2H)-carboxylate are
summarized below.

Property Value Reference
Molecular Formula C13H13NO3 [1]
Molecular Weight 231.25 g/mol [1]

CAS Number 185847-84-1 [11[2]

benzyl 4-oxo-2,3-
IUPAC Name _ . [1]
dihydropyridine-1-carboxylate

Experimental Protocols & Synthesis

While specific, detailed experimental protocols for the synthesis of Benzyl 4-oxo0-3,4-
dihydropyridine-1(2H)-carboxylate are not readily available in the public domain, general
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synthetic strategies for related 1,2,3,4-tetrahydropyridine derivatives can provide valuable
insights. These methods often involve the use of protecting groups and condensation reactions.
For instance, the synthesis of related structures has been reported involving the reaction of a
substituted piperidone with an appropriate reagent to introduce the desired functional groups,
followed by oxidation or other modifications.

A generalized workflow for the synthesis of a dihydropyridine derivative might follow these
logical steps:
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A potential synthetic workflow for dihydropyridine derivatives.

Potential Signaling Pathway Interactions

Dihydropyridine-based compounds are a well-established class of molecules known for their
significant biological activity, most notably as L-type calcium channel blockers. While the
specific biological targets and signaling pathway interactions of Benzyl 4-oxo0-3,4-
dihydropyridine-1(2H)-carboxylate are not extensively documented, its structural similarity to
known dihydropyridine drugs suggests potential activity within cardiovascular and neurological
systems.

The canonical signaling pathway for dihydropyridine action is illustrated below:
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Generalized dihydropyridine signaling pathway.

Further research is necessary to elucidate the precise mechanisms of action and potential
therapeutic applications of Benzyl 4-oxo0-3,4-dihydropyridine-1(2H)-carboxylate. This
document serves as a foundational guide for professionals initiating research on this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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